Cas no 61574-62-7 (Butanoic acid, 2-hydroxy-3-methyl-, butyl ester)

• Product Name: Butanoic acid, 2-hydroxy-3-methyl-, butyl ester
• CAS No: 61574-62-7
• MF: C₉H₁₈O₃
• MW: 174.237423419952
• CID: 474312
• PubChem ID: 21537232
• Update Time: 2025-04-19

Butanoic acid, 2-hydroxy-3-methyl-, butyl ester Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 2-hydroxy-3-methyl-, butyl ester
• butyl 2-hydroxy-3-methylbutanoate
• 61574-62-7
• DTXSID10615725

• Inchi： 1S/C9H18O3/c1-4-5-6-12-9(11)8(10)7(2)3/h7-8,10H,4-6H2,1-3H3
• InChI Key： VXUVBOGICLWRNR-UHFFFAOYSA-N
• SMILES： O(C(C(C(C)C)O)=O)CCCC

Computed Properties

• Exact Mass: 174.12564
• Monoisotopic Mass: 174.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53